Cas no 1785257-92-2 (Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester
• CAS No: 1785257-92-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.33
• CID: 5333143
• PubChem ID: 84792299
• Update Time: 2026-03-10

Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester
• tert-Butyl (2,2-dimethylpiperidin-4-yl)carbamate
• PS-18771
• F89390
• 1785257-92-2
• tert-butyl N-(2,2-dimethylpiperidin-4-yl)carbamate
• Z3243621570
• 2380533-56-0
• tert-butyl N-(2,2-dimethyl-4-piperidyl)carbamate
• EN300-5574261
• MFCD28613733
• tert-butyl N-[(4S)-2,2-dimethylpiperidin-4-yl]carbamate
• 4-(Boc-amino)-2,2-dimethylpiperidine

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-6-7-13-12(4,5)8-9/h9,13H,6-8H2,1-5H3,(H,14,15)
• InChI Key： HMXRWSRIFNKWJC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCNC(C)(C)C1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Additional information on Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester (CAS No. 1785257-92-2): A Comprehensive Overview

Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester, identified by the CAS number 1785257-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a dimethyl-4-piperidinyl substituent and a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and make it a subject of interest for further exploration.

The synthesis of Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester involves a series of well-established organic reactions that highlight the compound's complexity and versatility. The process typically begins with the formation of the carbamate core through the reaction of an appropriate isocyanate derivative with a diamine or diamide. In this case, the dimethyl-4-piperidinyl group is introduced as part of the starting material or intermediate, ensuring that the final product retains this crucial structural motif. The subsequent esterification step introduces the 1,1-dimethylethyl ester group, which not only modifies the physical properties of the compound but also influences its reactivity and potential biological interactions.

One of the most compelling aspects of Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester is its potential as a building block for more complex pharmacophores. The dimethyl-4-piperidinyl moiety is known to enhance binding affinity and selectivity in drug design due to its ability to form stable interactions with biological targets such as enzymes and receptors. This feature has made it a popular choice in medicinal chemistry for developing novel therapeutic agents. Additionally, the presence of the 1,1-dimethylethyl ester group provides a site for further functionalization, allowing chemists to tailor the compound's properties to specific needs.

Recent research in the field of drug discovery has highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing piperidine rings exhibit significant promise in modulating neurological and cardiovascular pathways. For instance, derivatives of piperidine have been investigated for their potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural motif found in Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester aligns well with these trends and suggests that it could be a valuable scaffold for developing new treatments.

The pharmacological profile of Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester is still under active investigation. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the growing understanding of how these processes contribute to various chronic diseases. Furthermore, the compound's ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for oral administration. This bioavailability could significantly enhance its therapeutic potential compared to other less permeable molecules.

In terms of synthetic methodologies, Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester can be synthesized through multiple routes depending on the desired purity and scale of production. One common approach involves the reaction of 2-methyl-4-piperidinecarboxylic acid with isobutylene carbamate under controlled conditions. This method leverages readily available starting materials and yields high-quality product suitable for further derivatization. Alternative synthetic strategies may involve enzymatic or catalytic processes that offer improved selectivity and reduced environmental impact.

The analytical characterization of Carbamic acid, N-(2,2-dimethyl-4-piperidinyl)-, 1，1-dimethylethyl ester is essential for ensuring its purity and consistency throughout different stages of development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely employed to confirm its molecular structure and identify any impurities. These analytical methods provide critical data that can be used to optimize synthetic routes and ensure that the final product meets stringent quality standards.

As research continues to advance，the applications of Carbamic acid，N-(2，2-dimethyl-4-piperidinyl)-，1，1-dimethylethyl ester are expected to expand into new therapeutic areas. The growing interest in targeted therapies has prompted investigations into how this compound can be modified to enhance its specificity for particular disease pathways。 Additionally， computational modeling techniques are being increasingly used to predict how modifications to its structure will affect its biological activity。 These computational approaches can significantly accelerate drug discovery by identifying promising candidates before they enter costly experimental phases。

The safety profile of Carbamic acid，N-(2，2-dimethyl-4-piperidinyl)-，1，1-dimethylethyl ester is another critical consideration during its development。 While preliminary studies suggest that it may have low toxicity，further testing is necessary to fully assess its safety in both preclinical and clinical settings。 Collaborative efforts between synthetic chemists、pharmacologists and toxicologists will be essential in determining optimal dosing regimens and identifying any potential adverse effects。

In conclusion，Carbamic acid，N-(2，2-dimethyl-4-piperidinyl)-，1，1-dimethylethyl ester (CAS No．1785257-92-2) represents a promising compound with significant potential in pharmaceutical applications。 Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases。 As research progresses，further insights into its biological activity、synthetic pathways and safety profile will pave the way for innovative therapeutic solutions based on this versatile molecule。